Cas no 5840-81-3 (1,3-Oxazolidine-2-thione)
1,3-Oxazolidine-2-thione structure
Product Name:1,3-Oxazolidine-2-thione
CAS No:5840-81-3
MF:C3H5NOS
MW:103.142899274826
MDL:MFCD00125763
CID:371788
PubChem ID:2733223
Update Time:2025-04-19
1,3-Oxazolidine-2-thione Chemical and Physical Properties
Names and Identifiers
-
- Oxazolidine-2-thione
- 1,3-OXAZOLANE-2-THIONE
- 2-Oxazolidinethione
- 2-Thioxotetrahydro-1,3-Oxazole
- 1,3-Oxazolidine-2-thione
- 2-Mercapto-2-oxazoline
- 2-Thiooxazolidone
- NSC 15071
- UNII-6SMJ3CUW4C
- HY-W038985
- Oxazolidinethione
- PD171671
- 5840-81-3
- Carbamothioic acid, (2-hydroxyethyl)-, .gamma.-lactone
- NSC15071
- InChI=1/C3H5NOS/c6-3-4-1-2-5-3/h1-2H2,(H,4,6
- NSC209913
- MFCD00125763
- NSC-15071
- Q27265448
- EN300-25556
- NSC 209913
- CS-0097403
- DTXSID20873511
- NSC-209913
- 6SMJ3CUW4C
- 2-mercaptooxazoline
- CHEBI:195165
- OXAZOLIDINE,2-THIONE
- Carbamothioic acid, (2-hydroxyethyl)-, gamma-lactone
- 4,5-dihydro-1,3-oxazole-2-thiol
- FT-0694546
- A869455
- 28470-84-0
- A800921
- 4,5-dihydro-oxazole-2-thiol
- (2-Hydroxyethyl)thiocarbamic acid, gamma-lactone
- SCHEMBL88697
- AKOS006222313
- DTXCID001011751
- 2-aOxazolidinethione
- 2-Oxazolidinethione (8CI)(9CI)
- DA-69394
- 2-Oxazolidinethione (8CI)
-
- MDL： MFCD00125763
- Inchi： 1S/C3H5NOS/c6-3-4-1-2-5-3/h1-2H2,(H,4,6)
- InChI Key： UMURLIQHQSKULR-UHFFFAOYSA-N
- SMILES： S=C1NCCO1
Computed Properties
- Exact Mass: 103.00900
- Monoisotopic Mass: 103.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 73.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.3
- Topological Polar Surface Area: 53.4A^2
Experimental Properties
- Color/Form: White or light beige crystalline powder
- Density: 1.31
- Melting Point: 97-99 ºC
- Boiling Point: 121 ºC
- Flash Point: 27 ºC
- Refractive Index: 1.5130 (estimate)
- PSA: 53.35000
- LogP: 0.21990
- Solubility: Not determined
1,3-Oxazolidine-2-thione Security Information
- Safety Instruction： S24/25
- Storage Condition：Sealed in dry,2-8°C
1,3-Oxazolidine-2-thione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A601288-5mg |
Oxazolidine-2-thione |
5840-81-3 | 5mg |
$ 45.00 | 2021-05-07 | ||
| TRC | A601288-10mg |
Oxazolidine-2-thione |
5840-81-3 | 10mg |
$ 60.00 | 2021-05-07 | ||
| TRC | A601288-50mg |
Oxazolidine-2-thione |
5840-81-3 | 50mg |
$ 90.00 | 2021-05-07 | ||
| Chemenu | CM111976-1g |
oxazolidine-2-thione |
5840-81-3 | 95% | 1g |
$391 | 2021-08-06 | |
| Chemenu | CM111976-5g |
oxazolidine-2-thione |
5840-81-3 | 95% | 5g |
$1172 | 2021-08-06 | |
| Chemenu | CM111976-5g |
oxazolidine-2-thione |
5840-81-3 | 95% | 5g |
$*** | 2023-05-30 | |
| TRC | A601288-25mg |
Oxazolidine-2-thione |
5840-81-3 | 25mg |
$ 190.00 | 2023-04-19 | ||
| TRC | A601288-100mg |
Oxazolidine-2-thione |
5840-81-3 | 100mg |
$ 800.00 | 2023-09-08 | ||
| TRC | A601288-250mg |
Oxazolidine-2-thione |
5840-81-3 | 250mg |
$ 1499.00 | 2023-04-19 | ||
| eNovation Chemicals LLC | D122343-1g |
2-THIOXOTETRAHYDRO-1,3-OXAZOLE |
5840-81-3 | 97% | 1g |
$370 | 2023-09-03 |
1,3-Oxazolidine-2-thione Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5840-81-3 (1,3-Oxazolidine-2-thione) Related Products
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- 5445-67-0(Carbamothioic acid,2-propenyl-, O,O',O''-(nitrilotri-2,1-ethanediyl) ester (9CI))
- 59884-02-5(Carbamothioic acid, butyl-, O-[2-(dimethylamino)ethyl] ester)
- 87820-06-2(Carbamothioic acid, bis(2-hydroxyethyl)-, S-[2-(dimethylamino)ethyl]ester)
- 54013-54-6(2-Oxazolidinethione,4-methyl-)
- 18939-70-3(Carbamothioic acid,N-(1-methylethyl)-, O-ethyl ester)
- 28470-84-0(Oxazolidinethione)
- 54013-55-7(4,4-Dimethyloxazolidine-2-thione)
- 141-98-0(O-Isopropyl Ethylthiocarbamate)
- 30537-18-9(2-Oxazolidinethione, 3-methyl-)
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